Lithium-6
Description
Lithium-6 is a naturally occurring isotope of lithium, which is a soft, silvery-white metal. It is one of the two stable isotopes of lithium, the other being lithium-7. Lithium-6 is relatively rare, accounting for only about 7.5% of all lithium found in nature. However, it has important applications in a variety of scientific and technological fields, including nuclear physics, materials science, and medicine.
Scientific Research Applications
Hyperpolarization in Molecular Imaging
Hyperpolarized lithium-6 can be hyperpolarized within 30 minutes while retaining long polarization decay times, making it ideal for molecular imaging experiments. In a study by (Van Heeswijk et al., 2009), lithium-6 was shown to be effective in the detection of submicromolar contrast agents, potentially offering a new avenue for molecular imaging using hyperpolarized NMR nuclei.
Lithium Secondary Batteries
Lithium-6 plays a significant role in the study of lithium secondary batteries. As discussed by (Li et al., 2018), synchrotron-based X-ray techniques are widely applied in the study of lithium-ion batteries, lithium-sulfur batteries, and lithium-oxygen batteries to solve material challenges. Understanding the role of lithium isotopes in batteries is crucial for developing energy storage devices with enhanced electrochemical performance.
Biological Fractionation and Transport Mechanisms
Lithium-6 isotopes are also important in biological research. A study by (Poet et al., 2022) showed that membrane ion channels and Na+-Li+/H+ exchangers fractionate lithium isotopes, with systematic lithium-6 enrichment. This finding opens new avenues for understanding lithium physiology and transport mechanisms.
Applications in Cathode Materials for Batteries
In the realm of battery technology, lithium-6 is instrumental in researching and developing high-capacity cathode materials. (Diaz-Lopez et al., 2017) investigated Li4Mn2O5 high-capacity cathodes, where lithium-6 played a key role in understanding the local structures and mechanisms of lithium exchange, crucial for increasing the energy density of storage devices.
Lithium Metal Anodes
The role of lithium-6 in lithium metal anodes is another area of significant research. (Xu et al., 2014) discussed the challenges and developments in lithium metal anodes for rechargeable batteries, highlighting the importance of understanding lithium isotopes in improving battery safety and efficiency.
Quantitative Analysis in Anodes
Lithium-6's utility extends to the quantitative analysis of lithium in battery materials. (Möller et al., 2022) used ion beam analysis for quantitative lithium depth profiling in silicon-containing anodes, demonstrating the critical role of lithium-6 in understanding the electrochemical activity of battery components.
Other Applications
Lithium-6 has diverse applications across various fields. From its role in understanding the mechanisms of lithium distribution in the brain (Thellier et al., 1980) to its use in thin-film lithium and lithium-ion batteries (Bates, 2000), the applications of lithium-6 in scientific research are vast and varied.
properties
IUPAC Name |
lithium-6 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Li/i1-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHXSMMKQMYFTQS-BJUDXGSMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[6Li] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Li |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10931533 |
Source
|
| Record name | Lithium-6 (isotope) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10931533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
6.01512289 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium-6 | |
CAS RN |
14258-72-1, 19095-57-9 |
Source
|
| Record name | Lithium-6 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14258-72-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lithium, isotope of mass 6 | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium-6 (isotope) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10931533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium-6 deuteride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 14258-72-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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